Cas no 4501-35-3 (1-Cyclohexyl-2-methylbenzene)

1-Cyclohexyl-2-methylbenzene Properties

Names and Identifiers

• Benzene,1-cyclohexyl-2-methyl-
• 1-Cyclohexyl-2-methylbenzene
• 1-Methyl-2-cyclohexylbenzene
• PCMIWASLPQNSCD-UHFFFAOYSA-N
• cyclohexyltoluene
• 2-Cyclohexyltoluene
• (2-Methylphenyl)cyclohexane
• 1-Cyclohexyl-2-methylbenzene #
• FCH864382
• AKOS006291586
• CS-W020171
• 4501-35-3
• D95552
• 1-CYCLOHEXYL-2-METHYL-BENZENE
• AMY6066
• 2-Methyl-1-cyclohexylbenzene
• DTXSID90344849
• MFCD09032430
• AS-59592
• starbld0009778
• +Expand

• MDL： MFCD09032430
• InChIKey： PCMIWASLPQNSCD-UHFFFAOYSA-N
• Inchi： 1S/C13H18/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h5-7,10,12H,2-4,8-9H2,1H3
• SMILES： C1([H])(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 174.14094
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.141
• Heavy Atom Count: 13
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.521
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: 114.6°C
• Density: 0.932